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Compound of Interest

Trisodium phosphate
Compound Name:
dodecahydrate

Cat. No.: B154261

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the effect of temperature on trisodium
phosphate dodecahydrate solubility.

Frequently Asked Questions (FAQSs)

Q1: What is trisodium phosphate dodecahydrate and why is its solubility important?

Trisodium phosphate dodecahydrate (NasPOa-12H20) is the hydrated crystalline form of
trisodium phosphate, a versatile inorganic compound.[1] Its solubility is a critical physical
property that influences its application in various fields, including its use as a cleaning agent,
food additive, and in laboratory settings as a buffering agent and pH adjuster.[2][3][4]
Understanding its solubility at different temperatures is essential for preparing solutions of
specific concentrations, controlling crystallization processes, and ensuring optimal performance
in experimental and industrial applications.

Q2: How does temperature generally affect the solubility of trisodium phosphate
dodecahydrate?

For most solids dissolved in a liquid, solubility increases with temperature.[5] Trisodium
phosphate dodecahydrate is highly soluble in water, and its solubility generally increases as
the temperature rises.[6][7] However, it is important to note that at higher temperatures, it can
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lose its water of hydration. The dodecahydrate form begins to lose water at approximately
73.4°C to 76°C.[1][8]

Q3: What happens to trisodium phosphate dodecahydrate at its melting point?

The melting point of trisodium phosphate dodecahydrate is approximately 73.4°C.[1][6] At
this temperature, the compound does not simply melt into a liquid form of NasPOa-12H20.
Instead, it dissolves in its own water of crystallization and begins to dehydrate, converting to
anhydrous forms.[1]

Q4: Are there different hydrated forms of trisodium phosphate?

Yes, trisodium phosphate can exist in various hydrated forms, including as a hemihydrate,
monohydrate, hexahydrate, octahydrate, decahydrate, and the most common dodecahydrate.
[4] The specific hydrate form present can depend on the temperature. For instance, the
dodecahydrate is stable at lower temperatures, while forms with less water of hydration, like the
octahydrate and hexahydrate, are more stable at higher temperatures.[9]

Data Presentation: Solubility of Trisodium
Phosphate in Water

The following table summarizes the solubility of trisodium phosphate in water at various
temperatures. It is important to distinguish between the anhydrous (NasPOa4) and
dodecahydrate (NasPOa4-12H20) forms, as their solubility values differ.

Solubility of Anhydrous Solubility of NasPO4-12H20
Temperature (°C)
NasPOa4 ( g/100 mL) ( 9/100 mL)
0 54 15
20 12 28.3[2]
25 14.5[2][6]
40 23.3
100 94.6
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Note: Data for the anhydrous form is provided for reference and to illustrate the general trend
of increasing solubility with temperature. The solubility of the dodecahydrate is significantly
influenced by its transition to other hydrated forms at higher temperatures.

Experimental Protocols

Objective: To determine the solubility of trisodium phosphate dodecahydrate in water at
various temperatures.

Materials:

¢ Trisodium phosphate dodecahydrate (NasPOa4-12H20)
« Distilled water

» Beakers or flasks

» Heating plate with magnetic stirring capability

e Magnetic stir bar

o Thermometer or temperature probe

o Graduated cylinders

» Analytical balance

 Filtration apparatus (e.g., Buchner funnel, filter paper, vacuum flask)
e Drying oven

Methodology:

» Preparation of Saturated Solutions:

o For each desired temperature, place a known volume of distilled water (e.g., 100 mL) into
a beaker.

o Place the beaker on a heating plate and introduce a magnetic stir bar.
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o Begin heating the water to the target temperature while stirring.

o Gradually add trisodium phosphate dodecahydrate to the water until an excess of solid
remains undissolved, indicating a saturated solution.[10]

o Maintain the solution at the target temperature and continue stirring for a sufficient period
to ensure equilibrium is reached.

o Sample Collection and Analysis:

o Once the solution is saturated and at a stable temperature, carefully withdraw a known
volume of the clear supernatant liquid using a pre-warmed pipette to avoid premature
crystallization.

o Weigh the collected sample of the saturated solution.

o Evaporate the water from the sample by placing it in a pre-weighed evaporating dish and
heating it in a drying oven at a temperature below the decomposition point of the
anhydrous salt (e.g., 110°C) until a constant weight is achieved.

o The mass of the remaining solid represents the amount of trisodium phosphate dissolved
in the collected sample.

» Calculation of Solubility:

o Calculate the mass of water in the sample by subtracting the mass of the dry solid from
the initial mass of the solution sample.

o Express the solubility in grams of solute per 100 g of water using the following formula:
Solubility = (mass of dissolved solid / mass of water) x 100

» Repeat for Different Temperatures:

o Repeat the entire procedure for each desired temperature to construct a solubility curve.

[5]

Troubleshooting Guide
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Issue

Possible Cause

Troubleshooting Steps

Inconsistent or non-

reproducible solubility results.

Incomplete saturation of the

solution.

Ensure an excess of solid
solute is present and allow
sufficient time for the solution
to reach equilibrium with

continuous stirring.[11]

Temperature fluctuations

during the experiment.

Use a temperature-controlled
water bath or a reliable hot
plate with a temperature probe
to maintain a constant

temperature.

Impurities in the trisodium
phosphate dodecahydrate or

solvent.

Use high-purity reagents and
distilled or deionized water.
Soluble impurities can affect

the saturation point.[11]

Precipitation of solute during

sample transfer.

The sampling equipment
(pipette, etc.) is at a lower
temperature than the saturated

solution.

Pre-warm the sampling
equipment to the temperature
of the solution to prevent

premature crystallization.

Cloudy or hazy appearance of

the final solution.

Presence of fine, undissolved

particles.

Allow the solution to settle
before taking a sample, or use
a filtration method to separate

the undissolved solid.

Formation of a different
hydrate or decomposition at

higher temperatures.

Be mindful of the temperature
limitations of trisodium
phosphate dodecahydrate.
Note any changes in the

appearance of the solid.

Difficulty in achieving a

constant weight after drying.

Incomplete drying of the

sample.

Extend the drying time or
slightly increase the oven
temperature (while staying
below the decomposition

temperature).
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Cool the dried sample in a
The compound is hygroscopic desiccator before weighing.
and reabsorbing moisture from  Trisodium phosphate
the air. dodecahydrate is known to be
hygroscopic.[6]

Visualizations
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Logical Relationship of Factors in a Solubility Experiment
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:
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l
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Troubleshooting Logic for Inconsistent Solubility Results

Identified Problem

Inconsistent Solubility
Results

y

Potential Causes

Incomplete Saturation

Temperature Fluctuations

Y

Impure Reagents

Ensure Excess Solute
& Sufficient Stirring Time

Corrective Actions

Use Temperature-Controlled
Bath/Probe

Use High-Purity
Chemicals & Water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Support Center: Trisodium Phosphate
Dodecahydrate Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154261#effect-of-temperature-on-trisodium-

phosphate-dodecahydrate-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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